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Compound of Interest

Compound Name: 3-Bromobiphenyl

Cat. No.: B057067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 3-
Bromobiphenyl (CAS No. 2113-57-7). The following sections detail the compound's hazard

classifications, physical and chemical properties, safe handling and storage procedures,

personal protective equipment recommendations, and emergency first-aid measures. This

guide is intended to supplement, not replace, the official Safety Data Sheet (SDS) provided by

the manufacturer.

Hazard Identification and Classification
3-Bromobiphenyl is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial for

handlers to be fully aware of its potential hazards to mitigate risks in a laboratory or drug

development setting. The primary hazards are summarized in the GHS classification table

below.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure) -

Respiratory Tract Irritation

3
H335: May cause respiratory

irritation.[2]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[3]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic life.

[3]

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects.[3]

The following diagram illustrates the GHS pictograms associated with 3-Bromobiphenyl,
providing a quick visual reference to its primary hazards.

Caption: GHS Pictograms for 3-Bromobiphenyl.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Bromobiphenyl is fundamental for its

safe handling and for designing experimental procedures. It is described as a clear yellow

viscous liquid that is insoluble in water.[1][4]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C12H9Br[1]

Molecular Weight 233.10 g/mol [1]

Appearance Clear yellow viscous liquid[1][4]

Boiling Point 300.0 ± 9.0 °C at 760 mmHg[5]

Melting Point 9°C[5]

Flash Point 113 °C (235.4 °F) - closed cup[6]

Density 1.398 g/mL at 25 °C

Solubility in Water Insoluble[1]

Refractive Index n20/D 1.639

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Handling
Ventilation: Always handle 3-Bromobiphenyl in a well-ventilated area, preferably within a

chemical fume hood to prevent the formation and inhalation of aerosols.[3]

Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn at all

times. This includes chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[6]

For situations with a risk of splashing, a face shield is recommended.[7]

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.[8]

Storage
Container: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]
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Incompatibilities: Keep away from strong oxidizing agents.[1] The compound may also be

sensitive to light.[1]

Storage Temperature: Store at room temperature (between 10°C - 25°C).[2]

The following workflow diagram outlines the essential steps for the safe handling of 3-
Bromobiphenyl.

Preparation

Handling in Fume Hood

Wear appropriate PPE

Waste Disposal

Segregate waste

Decontamination

Clean work area

Storage

Store in designated area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Bromobiphenyl.

Personal Protective Equipment (PPE)
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The selection and proper use of PPE are critical in preventing exposure to 3-Bromobiphenyl.
The following diagram details the recommended PPE for handling this compound.

Recommended Personal Protective Equipment

Eye Protection
(Safety Goggles/Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat)

Respiratory Protection
(Use in Fume Hood)

Handler

Click to download full resolution via product page

Caption: Recommended PPE for Handling 3-Bromobiphenyl.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures are crucial.

Table 3: First-Aid Procedures
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Exposure Route First-Aid Measures

Inhalation

Immediately move the exposed person to fresh

air.[9] If breathing is difficult, give oxygen. If

breathing has stopped, perform artificial

respiration.[10] Seek immediate medical

attention.

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes while removing

contaminated clothing.[1] Wash the skin

thoroughly with soap and water.[1] If skin

irritation occurs, get medical advice/attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.

[11] Remove contact lenses, if present and easy

to do.[10] Continue rinsing and seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[12] Rinse mouth with

water.[10] Call a physician or poison control

center immediately.[12]

The following diagram illustrates the logical flow of first-aid actions depending on the route of

exposure.
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Exposure to 3-Bromobiphenyl

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water Flush Eyes with Water Rinse Mouth

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Decision Flowchart for 3-Bromobiphenyl Exposure.

Accidental Release Measures
In the event of a spill, personal precautions, protective equipment, and emergency procedures

should be followed.

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

vapors, mist, or gas.[8]

Containment and Cleaning: Absorb the spill with an inert, non-combustible material such as

sand, diatomite, or universal binders.[3] Collect the absorbed material in a suitable, labeled

container for disposal. Do not allow the chemical to enter drains or waterways.[3]

Toxicological Information
Limited toxicological data is available for 3-Bromobiphenyl. It is considered moderately toxic

by the intraperitoneal route.[4] Acute exposure may lead to irritation of the eyes, skin, and

respiratory tract.[4] Prolonged or repeated exposure could potentially result in damage to the

liver and kidneys.[4] The lowest published lethal dose (LDLo) in mice via the intraperitoneal
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route is 500 mg/kg.[5] There is currently insufficient evidence to classify 3-bromobiphenyl as a

human carcinogen.[4]

This technical guide provides a summary of the key safety and handling information for 3-
Bromobiphenyl. It is imperative that all users consult the full Safety Data Sheet (SDS) from

their supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromobiphenyl | C12H9Br | CID 16449 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3-Bromobiphenyl | 2113-57-7 | FB33934 | Biosynth [biosynth.com]

3. lgcstandards.com [lgcstandards.com]

4. Page loading... [wap.guidechem.com]

5. 3-Bromobiphenyl | CAS#:2113-57-7 | Chemsrc [chemsrc.com]

6. 3-Bromobiphenyl 97 2113-57-7 [sigmaaldrich.com]

7. pppmag.com [pppmag.com]

8. 4-Bromobiphenyl or 4 Bromo Biphenyl Manufacturers, SDS [mubychem.com]

9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

10. fishersci.com [fishersci.com]

11. benchchem.com [benchchem.com]

12. accustandard.com [accustandard.com]

To cite this document: BenchChem. [3-Bromobiphenyl: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057067#3-bromobiphenyl-safety-data-sheet-sds-and-
handling]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemsrc.com/en/cas/2113-57-7_447357.html
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-bromobiphenyl-dic9926.html
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/product/b057067?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/16449
https://www.biosynth.com/p/FB33934/2113-57-7-3-bromobiphenyl
https://www.lgcstandards.com/medias/sys_master/root/h1e/h20/11095523491870/new-SDS_U-RBF-077_ST-WB-MSDS-2355240-1-1-1/new-SDS-U-RBF-077-ST-WB-MSDS-2355240-1-1-1.PDF
https://wap.guidechem.com/encyclopedia/3-bromobiphenyl-dic9926.html
https://www.chemsrc.com/en/cas/2113-57-7_447357.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/255386
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://mubychem.com/4bromobiphenylmanufacturers.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC197980250&countryCode=US&language=en
https://www.benchchem.com/pdf/Health_and_safety_handling_precautions_for_4_Bromobiphenyl.pdf
https://www.accustandard.com/prod0000352.html
https://www.benchchem.com/product/b057067#3-bromobiphenyl-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b057067#3-bromobiphenyl-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b057067#3-bromobiphenyl-safety-data-sheet-sds-and-handling
https://www.benchchem.com/product/b057067#3-bromobiphenyl-safety-data-sheet-sds-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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